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Compound of Interest

Compound Name: 1,5-anhydro-D-mannitol

Cat. No.: B015279 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This guide provides essential safety and logistical information for the proper

disposal of 1,5-anhydro-D-mannitol, a carbohydrate metabolism regulator.

Based on available safety data, 1,5-anhydro-D-mannitol is not classified as a hazardous

substance or mixture. This classification significantly influences the recommended disposal

procedures, which prioritize adherence to local and national regulations.

Immediate Safety and Handling Precautions
While 1,5-anhydro-D-mannitol is not considered hazardous, standard laboratory safety

protocols should always be followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat. In case of dust generation, respiratory protection is required.

Ventilation: Ensure adequate ventilation, especially in confined areas, to minimize inhalation

of any dust.

Spill Management: In the event of a spill, collect the material by sweeping or vacuuming to

avoid generating dust. The affected area should then be cleaned thoroughly. Do not let the

product enter drains.
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Step-by-Step Disposal Procedures
The primary principle for the disposal of 1,5-anhydro-D-mannitol is to adhere to all applicable

national and local environmental regulations.[1]

Consult Local Regulations: Before initiating disposal, consult your institution's Environmental

Health and Safety (EHS) department or the relevant local regulatory authorities to

understand the specific requirements for non-hazardous chemical waste.

Container Management: Keep the chemical in its original container whenever possible. If

transferring to a different container for disposal, ensure it is clearly and accurately labeled.

Do not mix with other waste.

Waste Collection:

Solid Waste: Uncontaminated, solid 1,5-anhydro-D-mannitol can typically be disposed of

as general chemical waste, provided it is not mixed with any hazardous substances. Place

the sealed container in a designated waste receptacle for collection by a licensed waste

disposal contractor.

Contaminated Waste: Any 1,5-anhydro-D-mannitol that has been contaminated with a

hazardous substance must be treated as hazardous waste. The disposal protocol for the

hazardous contaminant will then dictate the disposal method for the mixture.

Documentation: Maintain a record of the disposal, including the date, quantity, and method of

disposal, in accordance with your institution's laboratory and safety protocols.

Quantitative Data Summary
The following table summarizes key quantitative and identifying information for 1,5-anhydro-D-
mannitol.
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Property Value Reference

CAS Number 492-93-3 LGC Standards

Molecular Formula C₆H₁₂O₅ LGC Standards

Molecular Weight 164.16 g/mol LGC Standards

Hazard Class
Not a hazardous substance or

mixture

Sigma-Aldrich Safety Data

Sheet

Storage Temperature -20°C LGC Standards

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1,5-
anhydro-D-mannitol.
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Start: 1,5-anhydro-D-mannitol for Disposal

Is the material contaminated
with a hazardous substance?

Dispose as Non-Hazardous
Chemical Waste

No

Treat as Hazardous Waste

Yes

Consult Institutional EHS
& Local Regulations

Follow Disposal Protocol for
the Hazardous Contaminant

Package in a sealed, labeled container

Transfer to designated
waste collection area

End of Disposal Process

Click to download full resolution via product page

Disposal decision workflow for 1,5-anhydro-D-mannitol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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